Cas no 6873-13-8 (Phellodendrine)

• Product Name: Phellodendrine
• CAS No: 6873-13-8
• MF: C₂₀H₂₄NO₄
• MW: 342.40886592865
• MDL: MFCD11656144
• CID: 47050
• PubChem ID: 3081405
• Update Time: 2025-06-08

Phellodendrine Chemical and Physical Properties

Names and Identifiers

• Phellodendrine chloride
• PCB No 28
• (7S,13aS)-3,10-dimethoxy-7-methyl-6,8,13,13a-tetrahydro-5H-isoquinolino[2,1-b]isoquinolin-7-ium-2,11-diol
• Phellodendrine
• 2,11-dihydroxy-3,10-dimethoxy-7-methyl-5,8,13,13a-tetrahydro-6H-isoquino[3,2-a]isoquinolinium
• 6H-Dibenzo(a,g)quinolizinium,5,8,13,13a-tetrahydro-2,11-dihydroxy-3,10-dimethoxy-7-methyl-,(7S-cis)
• OB-5 Compound
• Phallodendrin
• Phellodendrin
• A14720
• (7S,13Ar)-3,10-dimethoxy-7-methyl-6,8,13,13a-tetrahydro-5H-isoquinolino[2,1-b]isoquinolin-7-ium-2,11
• C20H24NO4+
• CP0071
• s9172
• N2419
• N2479
• X1202
• (13aS)-3,10-dimethoxy-7-methyl-6,8,13,13a-tetrahydro-5H-isoquinolino[2,1-b]isoquinolin-7-ium-2,11-di
• 6H-Dibenzo[a,g]quinolizinium, 5,8,13,13a-tetrahydro-2,11-dihydroxy-3,10-dimethoxy-7-methyl-, (7S,13aS)-
• AKOS030573404
• UNII-AR68S526RB
• CS-0008950
• SCHEMBL309711
• C17046
• Q7181238
• N-Methylcoreximine
• 6H-Dibenzo(a,g)quinolizinium, 5,8,13,13a-tetrahydro-2,11-dihydroxy-3,10-dimethoxy-7-methyl-, (7S-cis)-
• (7S,13aS)-5,8,13,13a-Tetrahydro-2,11-dihydroxy-3,10-dimethoxy-7-methyl-6H-dibenzo[a,g]quinolizinium
• CHEBI:80886
• HY-N0427
• FT-0686675
• AR68S526RB
• DTXSID50218855
• 6873-13-8
• PhellodendrineDISCONTINUED. Please see P294565
• 1ST1625
• (7S,13aS)-2,11-Dihydroxy-3,10-dimethoxy-7-methyl-5,6,7,8,13,13a-hexahydroisoquinolino[3,2-a]isoquinolin-7-ium
• B2703-464413
• 3,10-Dimethoxy-7-methyl-6,8,13,13a-tetrahydro-5H-isoquinolino[2,1-b]isoquinolin-7-ium-2,11-diol
• DTXCID00141346
• (7S,13aS)-3,10-dimethoxy-7-methyl-6,8,13,13a-tetrahydro-5H-isoquinolino(2,1-b)isoquinolin-7-ium-2,11-diol
• pellodendrine

• MDL： MFCD11656144
• Inchi： 1S/C20H23NO4/c1-21-5-4-12-8-19(24-2)18(23)10-15(12)16(21)6-13-7-17(22)20(25-3)9-14(13)11-21/h7-10,16H,4-6,11H2,1-3H3,(H-,22,23)/p+1/t16-,21-/m0/s1
• InChI Key： RBBVPNQTBKHOEQ-KKSFZXQISA-O
• SMILES： O(C)C1C(=CC2=C(C=1)CC[N@@+]1(C)CC3C=C(C(=CC=3C[C@H]12)O)OC)O

Computed Properties

• Exact Mass: 342.17100
• Monoisotopic Mass: 342.171
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 342.4
• XLogP3: 2.6
• Topological Polar Surface Area: 58.9

Experimental Properties

• Color/Form: Powder
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 58.92000
• LogP: 2.87390
• Vapor Pressure: No data available

Phellodendrine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

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• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Protoberberine alkaloids and derivatives